Cas no 180699-21-2 (4H-1-Benzopyran-4-one,2,3-dihydro-2,5,7-trihydroxy-8-methyl-2-phenyl-)

• Product name: 4H-1-Benzopyran-4-one,2,3-dihydro-2,5,7-trihydroxy-8-methyl-2-phenyl-
• CAS No: 180699-21-2
• MF: C₃₂H₂₈O₁₀
• MW: 572.558730125427
• CID: 1377645

4H-1-Benzopyran-4-one,2,3-dihydro-2,5,7-trihydroxy-8-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-2,5,7-trihydroxy-8-methyl-2-phenyl-
• 4H-1-Benzopyran-4-one, 2,3-dihydro-2,5,7-trihydroxy-8-methyl-2-phenyl-

• Inchi： 1S/2C16H14O5/c1-9-11(17)7-12(18)14-13(19)8-16(20,21-15(9)14)10-5-3-2-4-6-10;1-9-11(17)7-13(19)15(16(9)21)14(20)8-12(18)10-5-3-2-4-6-10/h2-7,17-18,20H,8H2,1H3;2-7,17,19,21H,8H2,1H3
• InChI Key： JLOJWYQXGFMOJR-UHFFFAOYSA-N
• SMILES： CC1C(O)=C(C(CC(C2C=CC=CC=2)=O)=O)C(O)=CC=1O.CC1C2=C(C(CC(C3C=CC=CC=3)(O2)O)=O)C(O)=CC=1O

Computed Properties

• Exact Mass: 286.08412

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• Boiling Point: 563.2±50.0 °C(Predicted)
• PSA: 86.99
• pka: 7.74±0.40(Predicted)